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Synthesis Method and Formulation

The following table summarizes the key information from a patent that describes a preparation method for an

ammonium nonanoate herbicide in the form of an emulsion in water [1].

Aspect Details

Patent CN111406749A, assigned to Shanghai Wanlihua Biotech [1].

Overall Objective To create a plant-sourced, rapid-acting, environmentally friendly herbicide with

enhanced permeability [1].

Reaction
Overview

A two-step neutralization reaction between nonanoic acid (pelargonic acid) and

ammonia water (aqueous ammonia) [1].

Raw Materials &
Ratio

Nonanoic acid and ammonia water are used in a mass ratio range of 1:0.5 to
1:1.5 [1].

Reaction
Temperature

Approximately 60°C [1].
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Aspect Details

Final pH of
Reaction System

pH 8 [1].

Formulation
Additives

Emulsifier, preservative (e.g., potassium sorbate), penetrating agent (e.g.,
agricultural organic silicon), thickener (e.g., magnesium aluminum silicate), and

antifreeze (e.g., glycerol) [1].

The workflow for the synthesis and formulation process described in the patent can be visualized as follows:
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Start Preparation

S1: Synthesis Reaction

Add part of nonanoic acid
 to reactor at 60°C

Drip part of ammonia water
(Maintains uniform bubbling)

Add water and remaining
nonanoic acid

Continue dripping ammonia water
until pH 8 is reached

Obtain Ammonium Nonanoate

S2: Formulation

Add emulsifier,
preservative, penetrant,

thickener, antifreeze, water
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Stir evenly

Ammonium Nonanoate
Weeding Emulsion in Water

Click to download full resolution via product page

Diagram of the two-step synthesis and formulation process for ammonium nonanoate emulsion.

Insights for Researchers

Chemical Background: Ammonium nonanoate (or ammonium pelargonate) is the ammonium salt

of nonanoic acid. It is a broad-spectrum, non-systemic contact herbicide with no soil activity, meaning
it only affects plant tissues it directly contacts and does not translocate through the plant's vascular

system [2].
Source of Raw Materials: The patent emphasizes the use of plant-source pelargonic acid mother
liquor as a raw material, which is a key point for developing "green" or bio-based agrochemicals [1].
Other commercial sources may derive nonanoic acid from animal fats, such as beef tallow [3].

Mechanism of Action: While not related to synthesis, understanding the mode of action is crucial for
application. Ammonium nonanoate works as a contact herbicide by disrupting plant cell

membranes, leading to rapid cell collapse and desiccation of the foliage, often within hours of
application [4] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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